Cas no 6340-57-4 ((4,5-diacetyloxy-6-methoxy-2-methyloxan-3-yl) Acetate)

(4,5-diacetyloxy-6-methoxy-2-methyloxan-3-yl) Acetate structure
6340-57-4 structure
Product Name:(4,5-diacetyloxy-6-methoxy-2-methyloxan-3-yl) Acetate
CAS No:6340-57-4
MF:C13H20O8
MW:304.293105125427
CID:1651150
PubChem ID:242522
Update Time:2025-04-21

(4,5-diacetyloxy-6-methoxy-2-methyloxan-3-yl) Acetate Chemical and Physical Properties

Names and Identifiers

    • (4,5-diacetyloxy-6-methoxy-2-methyloxan-3-yl) Acetate
    • CTK1I2991
    • Silane, trimethyl[[1-(2-methyl-1-cyclohexen-1-yl)ethenyl]oxy]-
    • trimethyl[1-(2-methyl-1-cyclohexen-1-yl)ethenyloxy]silane
    • CTK1I2991; Silane, trimethyl[[1-(2-methyl-1-cyclohexen-1-yl)ethenyl]oxy]-; trimethyl[1-(2-methyl-1-cyclohexen-1-yl)ethenyloxy]silane;
    • Methyl 2,3,4-tri-O-acetyl-6-deoxyhexopyranoside #
    • RTVWBDNQHISFHI-UHFFFAOYSA-N
    • 28251-53-8
    • NSC51249
    • DTXSID90950969
    • SCHEMBL21575613
    • 6340-57-4
    • 1-Methyl .alpha.-l-rhamnoside triacetate
    • SY333357
    • NSC-51249
    • NSC-403469
    • Methyl 2,3,4-tri-O-acetyl-6-deoxyhexopyranoside
    • NSC403469
    • Inchi: 1S/C13H20O8/c1-6-10(19-7(2)14)11(20-8(3)15)12(21-9(4)16)13(17-5)18-6/h6,10-13H,1-5H3
    • InChI Key: RTVWBDNQHISFHI-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C(C1C)OC(C)=O)OC(C)=O)OC(C)=O)OC

Computed Properties

  • Exact Mass: 304.1158
  • Monoisotopic Mass: 304.11581759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 97.4Ų

Experimental Properties

  • PSA: 97.36
  • LogP: 0.17270

(4,5-diacetyloxy-6-methoxy-2-methyloxan-3-yl) Acetate Related Literature

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